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Compound of Interest

Compound Name: Amprenavir-d4

Cat. No.: B562687

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and handling of
Amprenavir-d4 solutions, a critical component in pharmacokinetic studies and bioanalytical
assays. Amprenavir-d4, a deuterated analog of the HIV protease inhibitor Amprenauvir, is
primarily utilized as an internal standard for the quantification of Amprenavir in biological
matrices by mass spectrometry.[1][2][3] Its stable isotope label allows for precise and accurate
measurement by correcting for variations during sample preparation and analysis.[3][4]

Chemical and Physical Properties

Amprenavir-d4 is an off-white to pale yellow solid.[5][6] Key chemical properties are
summarized below.
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Property Value Reference

[(39)-2,2,5,5-
tetradeuteriooxolan-3-yl] N-
[(2S,3R)-4-[(4-

Chemical Name aminophenyl)sulfonyl-(2- [7]
methylpropyl)amino]-3-
hydroxy-1-phenylbutan-2-

ylJcarbamate

CAS Number 1217661-20-5 [5][6]
Molecular Formula C25H31D4N306S [6]
Molecular Weight 509.65 g/mol [51[6]
Appearance Off-White to Pale Yellow Solid [5][6]
Purity >98% [6]
Isotopic Purity >99% deuterated forms (di-da)

Storage and Stability

Proper storage of Amprenavir-d4 is crucial to maintain its integrity and ensure the accuracy of
experimental results.

Condition Recommendation Reference
Long-term Storage -20°C in a freezer.[8][9] [819]
Short-term Storage 2-8°C in a refrigerator.[5] [5]
Light and Air Protect from air and light.[6] [6]
- > 4 years when stored at
Stability
-20°C.
Solubility
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Amprenavir-d4 is soluble in various organic solvents. The choice of solvent will depend on the

specific analytical method and the desired concentration.

Solvent Solubility Reference
Dimethylformamide (DMF) 30 mg/mL (for Amprenavir) [10]
25 mg/mL (for Amprenavir),
Dimethyl sulfoxide (DMSO) also listed as a solvent for [6][10]
Amprenavir-d4.[6][10]
Ethanol 30 mg/mL (for Amprenavir) [10]
Acetonitrile Soluble
Methanol Soluble
Chloroform Soluble [6]
Dichloromethane Soluble [6]

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of Amprenavir-d4

stock and working solutions.

Protocol 1: Preparation of a 1 mg/mL Amprenavir-d4

Stock Solution

Materials:

Amprenavir-d4 solid

Methanol (HPLC or MS grade)

Calibrated analytical balance

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Micropipettes
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e \ortex mixer
¢ Ultrasonic bath
Procedure:

o Equilibration: Allow the vial containing Amprenavir-d4 to equilibrate to room temperature for
at least 30 minutes before opening to prevent condensation.

o Weighing: Accurately weigh approximately 1 mg of Amprenavir-d4 solid using a calibrated
analytical balance. Record the exact weight.

» Dissolution: Quantitatively transfer the weighed solid to a 1 mL Class A volumetric flask. Add
approximately 0.7 mL of methanol to the flask.

o Mixing: Gently swirl the flask to wet the solid. Use a vortex mixer for 30 seconds to facilitate
dissolution. If necessary, place the flask in an ultrasonic bath for 5-10 minutes to ensure
complete dissolution.

 Dilution to Volume: Once the solid is completely dissolved, add methanol to the flask until the
bottom of the meniscus reaches the calibration mark.

e Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is
homogeneous.

o Storage: Transfer the stock solution to a labeled, amber glass vial and store at -20°C.

Protocol 2: Preparation of Working Solutions

Materials:

1 mg/mL Amprenavir-d4 stock solution

Methanol or Acetonitrile (HPLC or MS grade)

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Micropipettes
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Procedure:

Equilibration: Allow the 1 mg/mL Amprenavir-d4 stock solution to equilibrate to room
temperature.

e Calculation: Determine the volume of the stock solution required to prepare the desired
concentration of the working solution. For example, to prepare 1 mL of a 10 pg/mL working
solution, you would need 10 pL of the 1 mg/mL stock solution.

« Dilution: Using a calibrated micropipette, transfer the calculated volume of the stock solution
into a clean, appropriately sized volumetric flask.

 Dilution to Volume: Add the desired solvent (e.g., methanol or acetonitrile) to the flask until
the bottom of the meniscus reaches the calibration mark.

e Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is
homogeneous.

o Storage: Transfer the working solution to a labeled, amber glass vial and store at 2-8°C for
short-term use or -20°C for longer-term storage. It is recommended to prepare fresh working
solutions regularly.

Handling and Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat, when handling Amprenavir-d4.

e Handle the compound in a well-ventilated area or a chemical fume hood.
o Refer to the Safety Data Sheet (SDS) for comprehensive safety information.
Visualizations

Experimental Workflow for Amprenavir-d4 Solution
Preparation
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Caption: Workflow for preparing Amprenavir-d4 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Amprenavir-d4
Solution Preparation and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562687#amprenavir-d4-solution-preparation-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.pharmaffiliates.com/en/blog/the-role-of-deuterated-compounds-in-pharmaceutical-rd-and-testing
https://www.bioscientia.de/media/qr0onwah/deuterated-drugs-weighty-times_tiaft-bulletin_2022.pdf
https://www.pharmaffiliates.com/en/1217661-20-5-amprenavir-d4-pasti007650.html
https://www.coompo.com/compounds/Amprenavir+d4+C209402.html
https://pubchem.ncbi.nlm.nih.gov/compound/45038161
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0648097.htm
https://www.guidechem.com/encyclopedia/amprenavir-d4-dic1998984.html
https://www.caymanchem.com/product/15369/amprenavir
https://www.benchchem.com/product/b562687#amprenavir-d4-solution-preparation-and-handling
https://www.benchchem.com/product/b562687#amprenavir-d4-solution-preparation-and-handling
https://www.benchchem.com/product/b562687#amprenavir-d4-solution-preparation-and-handling
https://www.benchchem.com/product/b562687#amprenavir-d4-solution-preparation-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562687?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

